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Compound of Interest

4-Benzyloxy-3,5-
Compound Name:
dimethylbenzaldehyde

Cat. No.: B117636

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of specialty chemicals is paramount. This guide provides essential
information for the proper disposal of 4-Benzyloxy-3,5-dimethylbenzaldehyde (CAS: 144896-
51-5), a compound used in various research and development applications.

Proper handling and disposal of chemical waste are critical for laboratory safety and
environmental protection. This document outlines the recommended procedures for the
disposal of 4-Benzyloxy-3,5-dimethylbenzaldehyde, drawing from general principles of
aldehyde waste management and available safety data.

Key Chemical and Physical Properties

A summary of the known quantitative data for 4-Benzyloxy-3,5-dimethylbenzaldehyde is
presented below. This information is crucial for a preliminary assessment of the chemical's
hazards and handling requirements.
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Property

Value

CAS Number

144896-51-5[1][2][3]

Molecular Formula

C16H1602[3]

Appearance Data not available
Odor Data not available
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
Flash Point Data not available
Density Data not available

Note: A complete Safety Data Sheet (SDS) for 4-Benzyloxy-3,5-dimethylbenzaldehyde was
not readily available in the public domain. The information provided is based on available data
for the specific compound and general knowledge of aldehyde-containing compounds. It is
imperative to obtain the full SDS from your chemical supplier for comprehensive safety and
handling information.

Experimental Protocol: Disposal Procedure

The following step-by-step protocol is a general guideline for the disposal of 4-Benzyloxy-3,5-
dimethylbenzaldehyde. Always consult your institution's Environmental Health and Safety
(EHS) department and adhere to local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves (e.qg., nitrile), safety goggles, and
a lab coat.

e Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any potential vapors.

2. Waste Segregation and Collection:
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Do not mix 4-Benzyloxy-3,5-dimethylbenzaldehyde waste with other chemical waste
streams unless explicitly permitted by your EHS department.

Collect waste in a designated, properly labeled, and sealed container. The container must be
compatible with the chemical.

The label should clearly state "Hazardous Waste" and include the full chemical name: "4-
Benzyloxy-3,5-dimethylbenzaldehyde".

. Neutralization of Aldehyde (if applicable and approved):

Some institutions may have protocols for the in-lab neutralization of small quantities of
aldehyde waste.[4][5] This typically involves reacting the aldehyde with a chemical
neutralizer to form a less hazardous substance.

Do not attempt any chemical treatment or neutralization without a validated and approved
protocol from your EHS department. Improper neutralization can lead to hazardous
reactions.

. Disposal of Empty Containers:

Empty containers that held 4-Benzyloxy-3,5-dimethylbenzaldehyde must be triple-rinsed
with a suitable solvent (e.g., acetone or ethanol).[6]

The rinsate from the triple rinse must be collected and disposed of as hazardous waste.[6]

After triple-rinsing, the container can typically be disposed of as non-hazardous waste.
Deface the original label before disposal.

. Final Disposal:

All collected waste containing 4-Benzyloxy-3,5-dimethylbenzaldehyde must be disposed
of through a licensed hazardous waste disposal company.

Your institution's EHS department will coordinate the pickup and disposal of the hazardous
waste.
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Disposal Decision Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of
4-Benzyloxy-3,5-dimethylbenzaldehyde.
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Start: Have 4-Benzyloxy-3,5-
dimethylbenzaldehyde waste

i

Consult Supplier's Safety Data Sheet (SDS)

'

Consult Institutional EHS Department

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into a Labeled,
Compatible Container

Is In-Lab Neutralization
Permitted and Protocol Available?

Follow Approved Protocol
for Aldehyde Neutralization

Collect Neutralized Waste

Store Waste in a Designated
Hazardous Waste Accumulation Area

Arrange for Disposal via
Licensed Hazardous Waste Vendor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 4-Benzyloxy-3,5-dimethylbenzaldehyde.
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By adhering to these guidelines and consulting with safety professionals, researchers can
ensure the safe and compliant disposal of 4-Benzyloxy-3,5-dimethylbenzaldehyde, fostering
a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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